Cas no 32722-89-7 (3H-Phenothiazin-3-one,8-acetyl-)

3H-Phenothiazin-3-one,8-acetyl- Properties

Names and Identifiers

• 3H-Phenothiazin-3-one,8-acetyl-
• 8-Acetyl-3H-phenothiazin-3-one
• 8-acetylphenothiazin-3-one
• NS00029323
• EINECS 251-176-2
• DTXSID40186397
• 32722-89-7
• +Expand

• InChIKey： ULPPMBLZALUHJB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO2S/c1-8(16)9-2-5-13-12(6-9)15-11-4-3-10(17)7-14(11)18-13/h2-7H,1H3
• SMILES： C(C1C=C2C(SC3C(=N2)C=CC(=O)C=3)=CC=1)(=O)C

Computed Properties

• Exact Mass: 255.03547
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 255.035399
• Heavy Atom Count: 18
• Complexity: 504
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Experimental Properties

• PSA: 46.5
• Refractive Index: 1.701
• Boiling Point: 453.2°Cat760mmHg
• Flash Point: 227.9°C
• Density: 1.37